Cas no 946296-13-5 (N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide)

• Product Name: N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide
• CAS No: 946296-13-5
• MF: C₂₀H₂₀N₂O₅S₃
• MW: 464.578201293945
• CID: 5514067
• Update Time: 2025-06-12

N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-[1,2,3,4-tetrahydro-1-[(4-methoxyphenyl)sulfonyl]-6-quinolinyl]-
• N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

• Inchi： 1S/C20H20N2O5S3/c1-27-17-7-9-18(10-8-17)30(25,26)22-12-2-4-15-14-16(6-11-19(15)22)21-29(23,24)20-5-3-13-28-20/h3,5-11,13-14,21H,2,4,12H2,1H3
• InChI Key： BTVUKSZTRLYWQW-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=C(OC)C=C2)(=O)=O)(=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

Introduction to N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide (CAS No: 946296-13-5)

N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide (CAS No: 946296-13-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a tetrahydroquinoline core and sulfonamide functional groups, contribute to its unique chemical and pharmacological properties.

The tetrahydroquinoline scaffold is well-known for its versatility in drug design due to its ability to interact with various biological targets. In particular, tetrahydroquinolines have been extensively studied for their potential in the development of antiviral, anticancer, and antimicrobial agents. The incorporation of a thiophene ring further enhances the molecular complexity and may contribute to improved pharmacokinetic properties. The sulfonamide group at the 2-position of the thiophene ring adds another layer of functionality that can influence both the solubility and bioavailability of the compound.

The sulfonamide moiety is particularly interesting from a pharmacological perspective. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. In the context of this compound, the sulfonamide group is linked to a 4-methoxybenzenesulfonyl group at the 1-position of the tetrahydroquinoline ring. This arrangement creates a highly polar moiety that can facilitate interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of molecular diversity in drug discovery. The unique combination of structural elements in N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide makes it an attractive candidate for further exploration. Researchers have been particularly interested in its potential as a lead compound for the development of novel therapeutic agents. The compound's ability to modulate various biological pathways suggests that it could be effective against a range of diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the tetrahydroquinoline core followed by functionalization with the sulfonamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical and clinical studies.

In terms of biological activity, preliminary studies have shown that N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide exhibits promising properties in vitro. It has demonstrated inhibitory activity against several enzymes and receptors that are implicated in various diseases. For instance, it has shown potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Additionally, it exhibits anti-inflammatory effects by modulating key signaling pathways associated with inflammation.

The compound's interaction with biological targets is mediated by its multiple functional groups. The hydrophobic tetrahydroquinoline core allows for favorable binding to hydrophobic pockets in proteins, while the polar sulfonamide and thiophene groups enhance interactions with charged or polar residues. This dual functionality makes it an excellent candidate for structure-based drug design approaches such as computational modeling and molecular docking studies.

Ongoing research aims to further elucidate the mechanism of action of N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide at both cellular and molecular levels. Understanding how this compound interacts with its targets will provide valuable insights into its therapeutic potential and help guide future drug development efforts. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models.

The development of new drugs is often hampered by challenges such as poor solubility or bioavailability. However, the structural features of N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide may offer solutions to these issues. The presence of multiple polar functional groups increases its solubility in water-based environments while maintaining favorable interactions with biological targets. This balance between hydrophobicity and hydrophilicity is crucial for achieving optimal pharmacokinetic properties.

In conclusion, N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide (CAS No: 946296-13-5) is a highly promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development in drug discovery programs targeting various diseases including cancer and inflammation-related disorders.